(E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3,4-dimethylanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H19N3S/c1-14-4-7-17(8-5-14)20-13-25-21(24-20)18(11-22)12-23-19-9-6-15(2)16(3)10-19/h4-10,12-13,23H,1-3H3/b18-12+
• InChI Key: YRVLMDBOEBXROL-LDADJPATSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=C(C=C3)C)C)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=C(C=C3)C)C)/C#N
• Molecular Formula: C21H19N3S
• Molecular Weight: 345.5 g/mol

Description

(E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTA is a member of the acrylonitrile family, and its unique structure makes it a promising candidate for research in the fields of biochemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been shown to modulate the production of cytokines and chemokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile exhibits potent anti-inflammatory and analgesic effects in various animal models. Additionally, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been shown to modulate the production of cytokines and chemokines, which are involved in the inflammatory response. These effects suggest that (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile may have potential applications in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile is its high purity, which makes it suitable for use in various laboratory experiments. Additionally, the synthesis method has been optimized to produce high yields of pure (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile, making it suitable for large-scale production. However, one limitation of (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile is its limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile. One area of interest is the development of new materials incorporating (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile. Additionally, further studies are needed to fully understand the mechanism of action of (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile and its potential applications in the treatment of inflammatory disorders. Finally, the development of new synthesis methods for (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile may lead to improved yields and reduced costs, making it more accessible for research and development.

Synthesis Methods

The synthesis of (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile involves a multi-step process that includes the reaction of 3,4-dimethylaniline with 2-bromo-4-(p-tolyl)thiazole to form an intermediate compound. This intermediate is then reacted with acrylonitrile to produce the final product, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile. The synthesis method has been optimized to produce high yields of pure (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile, making it suitable for large-scale production.

Scientific Research Applications

(E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been extensively studied for its potential applications in various fields of science. In the field of material science, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been used to develop new materials with unique properties. For example, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been incorporated into polymer matrices to improve the mechanical and thermal properties of the resulting composite materials.
In the field of pharmacology, (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile has been studied for its potential as a drug candidate. Studies have shown that (E)-3-((3,4-dimethylphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory disorders.